Cas no 1420792-18-2 (7-Chloro-1-(prop-2-yn-1-yl)quinolin-2(1H)-one)

• Product Name: 7-Chloro-1-(prop-2-yn-1-yl)quinolin-2(1H)-one
• CAS No: 1420792-18-2
• MF: C₁₂H₈ClNO
• MW: 217.651021957397
• CID: 5704790
• PubChem ID: 97036306
• Update Time: 2025-10-28

7-Chloro-1-(prop-2-yn-1-yl)quinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1420792-18-2
• 7-Chloro-1-prop-2-ynyl-1H-quinolin-2-one
• 7-Chloro-1-(prop-2-yn-1-yl)quinolin-2(1H)-one
• 2(1H)-Quinolinone, 7-chloro-1-(2-propyn-1-yl)-

• Inchi： 1S/C12H8ClNO/c1-2-7-14-11-8-10(13)5-3-9(11)4-6-12(14)15/h1,3-6,8H,7H2
• InChI Key： XWRXFXHADGRYRZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=CC(N(CC#C)C=2C=1)=O

Computed Properties

• Exact Mass: 217.0294416g/mol
• Monoisotopic Mass: 217.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.303±0.06 g/cm3(Predicted)
• Boiling Point: 328.2±42.0 °C(Predicted)
• pka: -1.19±0.20(Predicted)

Additional information on 7-Chloro-1-(prop-2-yn-1-yl)quinolin-2(1H)-one

7-Chloro-1-(prop-2-yn-1-yl)quinolin-2(1H)-one (CAS No. 1420792-18-2): A Comprehensive Overview

7-Chloro-1-(prop-2-yn-1-yl)quinolin-2(1H)-one, identified by its CAS number 1420792-18-2, is a compound of significant interest in the field of pharmaceutical chemistry. This heterocyclic molecule, featuring a quinoline core substituted with a propargyl group and a chloro moiety, has garnered attention due to its potential biological activities and structural versatility. The compound's unique framework positions it as a valuable scaffold for the development of novel therapeutic agents.

The quinoline scaffold is well-documented for its pharmacological significance, with numerous derivatives exhibiting antimicrobial, antimalarial, and anticancer properties. The introduction of a propargyl group at the 1-position and a chloro substituent at the 7-position introduces specific electronic and steric properties that can modulate the compound's interactions with biological targets. This structural design allows for fine-tuning of activity, making it an attractive candidate for further exploration.

In recent years, there has been growing interest in quinoline derivatives as potential candidates for treating various diseases. The propargyl group, in particular, has been shown to enhance binding affinity and selectivity by forming stable adducts with nucleophiles in biological systems. This characteristic makes 7-Chloro-1-(prop-2-yn-1-yl)quinolin-2(1H)-one a promising lead compound for drug discovery efforts.

Recent studies have highlighted the importance of quinoline derivatives in addressing emerging therapeutic challenges. For instance, research has demonstrated that modifications at the C3 position of the quinoline ring can significantly alter pharmacokinetic properties, leading to improved bioavailability and reduced toxicity. The presence of both the propargyl and chloro groups in 7-Chloro-1-(prop-2-yn-1-yl)quinolin-2(1H)-one suggests that it may exhibit favorable pharmacokinetic profiles, which could be advantageous in clinical applications.

The synthesis of 7-Chloro-1-(prop-2-yn-1-yl)quinolin-2(1H)-one involves multi-step organic transformations that highlight the synthetic flexibility of the quinoline core. Key steps typically include condensation reactions to form the quinoline ring, followed by functionalization at the desired positions using appropriate electrophiles and nucleophiles. The introduction of the propargyl group often requires careful control of reaction conditions to ensure high yield and purity.

The compound's potential biological activity has been explored through various in vitro assays. Initial studies have suggested that 7-Chloro-1-(prop-2-yn-1-yl)quinolin-2(1H)-one may possess inhibitory effects on certain enzymes and receptors relevant to cancer and inflammation. These findings are particularly intriguing given the increasing demand for targeted therapies in these areas.

The role of computational chemistry in understanding the structure-property relationships of this compound cannot be overstated. Advanced modeling techniques have been employed to predict binding affinities and identify potential binding modes within biological targets. These insights have guided experimental efforts and have contributed to a deeper understanding of how structural modifications influence biological activity.

In conclusion, 7-Chloro-1-(prop-2-yn-1-yl)quinolin-2(1H)-one (CAS No. 1420792-18-2) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with preliminary evidence of biological activity, make it an attractive candidate for further investigation. As research in this area continues to evolve, compounds like this are likely to play a crucial role in the development of novel therapeutic strategies.